![molecular formula C7H8FNO B3291210 2-(Aminomethyl)-5-fluorophenol CAS No. 870669-90-2](/img/structure/B3291210.png)
2-(Aminomethyl)-5-fluorophenol
Overview
Description
“2-(Aminomethyl)-5-fluorophenol” is a chemical compound that contains an aminomethyl group. In organic chemistry, an aminomethyl group is a monovalent functional group with formula −CH2−NH2. It can be described as a methyl group substituted by an amino group −NH2 . This compound is used as a synthesis reagent in the preparation of certain compounds .
Scientific Research Applications
Fluorinated Compounds in Cancer Research
Fluorinated compounds, such as 5-Fluorouracil (5-FU), have been extensively studied for their applications in cancer treatment. These compounds interfere with the DNA synthesis in cancer cells, effectively inhibiting their growth and proliferation. The research on 5-FU and its derivatives highlights the significance of fluorinated molecules in developing chemotherapeutic agents. For instance, developments in fluorine chemistry have contributed to the more precise use of fluorinated pyrimidines to treat cancer, enhancing the understanding of their metabolism and biodistribution in cancer therapy (Gmeiner, 2020).
Polyphenols and Health
Research on polyphenols, which include phenolic compounds like Chlorogenic Acid (CGA), has demonstrated a wide range of biological and pharmacological effects, such as antioxidant, anti-inflammatory, and neuroprotective activities. These findings suggest the potential health benefits of phenolic compounds in treating various disorders, including metabolic-related disorders, cardiovascular disease, and obesity (Naveed et al., 2018).
Fluorescence Imaging in Surgery
Compounds that exhibit fluorescence, such as derivatives of aminolevulinic acid, have found applications in surgical oncology for tumor visualization and margin delineation. The ability to generate tumor-specific fluorescence facilitates the surgical resection of high-grade gliomas, indicating the potential of fluorescent compounds in improving surgical outcomes (Traylor et al., 2021).
Safety and Hazards
Future Directions
Mechanism of Action
- The primary target of 2-HOBA is not fully elucidated in the available literature. However, it is believed that the compound interacts with metal ions and other molecules, forming complexes that may play a role in various biochemical and physiological processes .
Target of Action
Result of Action
properties
IUPAC Name |
2-(aminomethyl)-5-fluorophenol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c8-6-2-1-5(4-9)7(10)3-6/h1-3,10H,4,9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEMVCBICOZOEQT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)O)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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